Cas no 1419101-47-5 (5-Azaspiro[3.5]nonane hydrochloride)

• Product Name: 5-Azaspiro[3.5]nonane hydrochloride
• CAS No: 1419101-47-5
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD23106462
• CID: 2094060
• PubChem ID: 72208019
• Update Time: 2025-10-22

5-Azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[3.5]nonane hydrochloride
• 5-Aza-spiro[3.5]nonane hydrochloride
• 5-azaspiro[3.5]nonane;hydrochloride
• 5-Azaspiro[3.5]nonane, hydrochloride (1:1)
• 1419101-47-5
• 5-Azaspiro[3.5]nonane HCl
• AS-33822
• MFCD23106462
• 5-Aza-spiro[3.5]nonane HCl
• SB10686
• SY098262
• CS-0050670
• 5-azaspiro[3.5]nonanehydrochloride
• PB37563
• AKOS024438553

• MDL： MFCD23106462
• Inchi： 1S/C8H15N.ClH/c1-2-7-9-8(4-1)5-3-6-8;/h9H,1-7H2;1H
• InChI Key： UOKMFFNTVZVGHZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC21CCC2

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-Azaspiro[3.5]nonane hydrochloride

5-Azaspiro[3.5]nonane Hydrochloride (CAS 1419101-47-5): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 5-Azaspiro[3.5]nonane hydrochloride (CAS 1419101-47-5) has emerged as a crucial spirocyclic compound with significant potential in drug development. This nitrogen-containing heterocycle belongs to the class of aza-spiro scaffolds, which are increasingly recognized for their ability to improve drug-like properties and enhance molecular diversity in medicinal chemistry.

The unique spirocyclic structure of 5-Azaspiro[3.5]nonane offers several advantages in drug design. Its rigid three-dimensional conformation helps reduce molecular flexibility, potentially leading to improved target selectivity and reduced off-target effects. The hydrochloride salt form enhances the compound's solubility, making it particularly valuable in early-stage drug discovery and formulation development.

Recent trends in pharmaceutical research highlight growing interest in spirocyclic compounds like 5-Azaspiro[3.5]nonane. These structures frequently appear in patent applications for central nervous system (CNS) drugs, reflecting their ability to cross the blood-brain barrier. The compound's aza-spiro[3.5]nonane core serves as an excellent scaffold for developing novel GPCR modulators and enzyme inhibitors, particularly in neurological and psychiatric disorders.

From a synthetic chemistry perspective, 5-Azaspiro[3.5]nonane hydrochloride presents interesting challenges and opportunities. The construction of its spirocyclic framework requires specialized synthetic strategies, often involving intramolecular cyclization or ring-closing metathesis approaches. These synthetic considerations make it a valuable case study for researchers investigating complex heterocycle synthesis and molecular architecture.

The pharmaceutical applications of 5-Azaspiro[3.5]nonane derivatives are expanding rapidly. Recent literature reveals its incorporation into potential therapies for neurodegenerative diseases, mood disorders, and chronic pain conditions. The compound's aza-spiro structure contributes to metabolic stability while maintaining favorable physicochemical properties, addressing one of the key challenges in modern drug development.

Quality control and characterization of 5-Azaspiro[3.5]nonane hydrochloride require advanced analytical techniques. Modern laboratories employ HPLC, mass spectrometry, and NMR spectroscopy to ensure the compound's purity and structural integrity. The hydrochloride salt typically shows excellent stability under standard storage conditions, making it convenient for research applications.

Market demand for spirocyclic building blocks like 5-Azaspiro[3.5]nonane hydrochloride continues to grow, driven by the pharmaceutical industry's need for novel molecular scaffolds. Suppliers report increasing inquiries about this compound, particularly from medicinal chemistry groups working on CNS targets and innovative therapeutic approaches.

In conclusion, 5-Azaspiro[3.5]nonane hydrochloride (CAS 1419101-47-5) represents an important tool in contemporary drug discovery. Its unique spirocyclic architecture, combined with favorable drug-like properties, positions it as a valuable chemical building block for developing next-generation therapeutics. As research into aza-spiro compounds advances, this molecule will likely play an increasingly significant role in addressing unmet medical needs.